Cas no 1804172-82-4 (2-Cyano-4-iodo-1H-benzimidazole)

• Product Name: 2-Cyano-4-iodo-1H-benzimidazole
• CAS No: 1804172-82-4
• MF: C₈H₄IN₃
• MW: 269.041933059692
• CID: 4826198
• Update Time: 2025-05-19

2-Cyano-4-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-iodo-1H-benzimidazole
• IC1=CC=CC=2NC(=NC21)C#N

• Inchi： 1S/C8H4IN3/c9-5-2-1-3-6-8(5)12-7(4-10)11-6/h1-3H,(H,11,12)
• InChI Key： DAHWIUULXNQHEX-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1N=C(C#N)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 2.2
• Topological Polar Surface Area: 52.5

Additional information on 2-Cyano-4-iodo-1H-benzimidazole

Introduction to 2-Cyano-4-iodo-1H-benzimidazole (CAS No. 1804172-82-4)

2-Cyano-4-iodo-1H-benzimidazole, identified by the Chemical Abstracts Service registry number CAS No. 1804172-82-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The presence of both cyano and iodo substituents in its structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The structure of 2-cyano-4-iodo-1H-benzimidazole features a benzimidazole core, which is a fused ring system consisting of a benzene ring and a pyrimidine ring. The cyano group (-CN) at the 2-position and the iodine atom at the 4-position are key functional groups that contribute to its reactivity and utility in synthetic chemistry. The iodine substituent, in particular, makes this compound a useful electrophile in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been growing interest in benzimidazole derivatives due to their demonstrated efficacy in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. The cyano group in 2-cyano-4-iodo-1H-benzimidazole can be further functionalized through nucleophilic addition reactions, allowing for the introduction of additional pharmacophores that may enhance biological activity. This flexibility makes it a versatile building block for drug discovery programs.

One of the most compelling aspects of 2-cyano-4-iodo-1H-benzimidazole is its role as a precursor in the synthesis of novel therapeutic agents. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes or receptors involved in disease pathways. The iodo substituent, being relatively electron-withdrawing, can modulate the electronic properties of the benzimidazole ring, influencing its interactions with biological targets. This tunability is crucial for optimizing drug-like properties such as solubility, bioavailability, and binding affinity.

Recent studies have highlighted the potential of benzimidazole derivatives in addressing unmet medical needs. A notable area of investigation has been their application in oncology. Several benzimidazole-based compounds have shown promise as kinase inhibitors or modulators of tumor microenvironment interactions. The synthesis of 2-cyano-4-iodo-1H-benzimidazole has been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for further development.

The chemical reactivity of 2-cyano-4-iodo-1H-benzimidazole also extends to its ability to participate in metal-catalyzed reactions. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce diverse functional groups at positions other than the existing cyano and iodo groups. This capability is particularly useful for generating analogues with tailored biological profiles. Additionally, the compound can undergo cyclization reactions under specific conditions, leading to more complex fused systems that may exhibit enhanced pharmacological effects.

In terms of synthetic methodologies, 2-cyano-4-iodo-1H-benzimidazole serves as a key intermediate in multi-step synthetic routes. Its preparation typically involves halogenation and cyanation strategies starting from commercially available benzimidazole precursors. Advances in synthetic chemistry have enabled more efficient and scalable production methods, which are essential for large-scale drug development programs. The availability of high-purity CAS No. 1804172-82-4 ensures consistency in downstream applications.

The biological activity of derivatives derived from 2-cyano-4-iodo-1H-benzimidazole has been explored across multiple disease indications. In addition to oncology, researchers have investigated its potential in infectious diseases and neurodegenerative disorders. The benzimidazole scaffold is known for its ability to interact with nucleic acids and proteins, making it an attractive scaffold for designing molecules that can modulate these interactions. The introduction of electron-withdrawing groups like the cyano moiety can enhance binding affinity by stabilizing negative charges or improving hydrogen bonding interactions.

Computational modeling and molecular docking studies have played a crucial role in understanding the binding modes of benzimidazole derivatives to biological targets. These studies often involve virtual screening campaigns where large libraries of compounds are evaluated computationally before experimental validation. The structural features of 2-cyano-4-iodo-1H-benzimidazole, including its size and electronic distribution, make it an ideal candidate for such studies.

The pharmaceutical industry continues to invest heavily in developing new benzimidazole-based drugs due to their proven track record and ongoing discovery potential. Companies specializing in medicinal chemistry often maintain collections of benzimidazole intermediates, such as CAS No. 1804172-82-4, as part of their core inventory. These intermediates are invaluable resources for chemists working on novel therapeutics, providing a foundation upon which new drug candidates can be built.

In conclusion,2-Cyano-4-iodo-lH-benzimidazol e (CAS No.l 80l47l72-l82-l) represents a significant asset in pharmaceutical research and development。 Its unique structural features， coupled with its reactivity， make it a versatile intermediate for synthesizing diverse biologically active molecules。 Ongoing research efforts continue to uncover new applications for this compound， reinforcing its importance as a building block for next-generation therapeutics。